DPPC-d66

• Molecular Formula: C40H80NO8P
• Molecular Weight: 800.4 g/mol
• InChI: InChI=1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/t38-/m1/s1/i1D3,2D3,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2
• InChIKey: KILNVBDSWZSGLL-OKAIBYKFSA-N

DPPC-d66 Overview & Specifications

DPPC-d66 (1,2-dipalmitoyl-d66-sn-glycero-3-phosphocholine) is a perdeuterated derivative of the zwitterionic phospholipid DPPC, in which 66 hydrogen atoms across both palmitoyl acyl chains are replaced with deuterium . The molecule retains the same phosphocholine headgroup and glycerol backbone as native DPPC, preserving its essential bilayer-forming properties . DPPC is a widely employed saturated phosphatidylcholine in membrane biophysics, pulmonary surfactant research, and liposomal drug delivery due to its well-defined phase behavior and transition temperature . The perdeuterated analog DPPC-d66 serves as a critical isotopic tracer and contrast agent for small-angle neutron scattering (SANS), solid-state ²H NMR, and vibrational spectroscopic investigations of lipid bilayer structure and dynamics .

Probe Type

Perdeuterated phosphatidylcholine for membrane biophysics

Key Workflows

SANS contrast matching, solid-state ²H NMR, label-free CARS imaging

Selection Logic

Requires uniform deuteration across both acyl chains; partial deuteration alters phase behavior and scattering profiles

Why DPPC-d66 Cannot Be Replaced

Substituting DPPC-d66 with chain-deuterated DPPC-d62 or hydrogenated DPPC fundamentally compromises experimental design in applications requiring either complete deuteration or precise isotopic contrast matching. Perdeuterated DPPC-d66 provides uniform neutron scattering length density across the entire acyl chain region, a property not achievable with partially deuterated species, which introduce scattering heterogeneity and complicate structural modeling [1]. Furthermore, chain deuteration alone produces a measurable shift in the gel-fluid phase transition temperature of approximately −4.3 ± 0.1 °C relative to protiated DPPC, whereas headgroup deuteration shifts the transition temperature in the opposite direction [2]. These isotopic effects on lipid phase behavior and bilayer thickness are systematic and non-additive, rendering direct substitution without experimental recalibration scientifically invalid for quantitative comparative studies [2].

Scattering contrast

Uniform contrast length density across entire acyl chain region

Partial deuteration (e.g., d62) introduces scattering heterogeneity; hydrogenated DPPC provides no contrast

Phase behavior

Perdeuterated species exhibits a reported chain-deuteration Tm shift; headgroup deuteration shifts Tm in opposite direction

Chain-deuterated DPPC-d62 shifts Tm relative to protiated DPPC; headgroup-deuterated variant produces opposite effect

Isotopic additivity

Non-additive deuterium effects on lamellar repeat spacing and bilayer thickness

Selective deuteration cannot reproduce perdeuterated physical parameters without experimental recalibration

• [1] Bryant G, Taylor M, Darwish T, Krause-Heuer A, Kent B, Garvey C. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. 2019. View Source
• [2] Bryant G, Taylor M, Darwish T, Krause-Heuer A, Kent B, Garvey C. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines. 2019. View Source

DPPC-d66 Quantitative Evidence

Quantitative Lipid Sorting via SANS Contrast

Perdeuterated DPPC (DPPC-d66 or equivalent tail-deuterated species) enables quantitative extraction of lipid distribution in asymmetric bilayers using SANS contrast matching, a capability not available with hydrogenated DPPC or fluorescently labeled lipids [1]. In a binary small unilamellar vesicle (SUV) system composed of cone-shaped DHPC and cylinder-shaped DPPC, SANS profiles from deuterated SUVs at contrast matching conditions revealed that most DHPC molecules are localized in the outer leaflet, providing direct experimental evidence of curvature-driven lipid sorting [1]. This analysis was performed without steric modification of lipids, unlike fluorescence probe techniques which introduce bulky fluorophores that alter native lipid packing and lateral mobility [2].

Lipid sorting via SANS

Head-to-head

Contrast matching reveals most DHPC localizes in outer leaflet of curved bilayers

Supports quantitative leaflet distribution without steric probe perturbation

Binary SUV (DHPC/DPPC) at H₂O/D₂O contrast match point

Evidence Dimension	Quantitative extraction of lipid leaflet distribution
Target Compound Data	Asymmetric distribution: most DHPC molecules localized in outer leaflet
Comparator Or Baseline	Fluorescently labeled lipids: altered native lipid packing; Hydrogenated lipids: no contrast for SANS
Quantified Difference	Contrast matching enables quantitative distribution measurement; fluorescence methods perturb native packing
Conditions	Binary SUV composed of DHPC and DPPC; SANS contrast matching condition (H₂O/D₂O mixture)

Why This Matters

SANS with deuterated DPPC provides quantitative lipid sorting data without steric perturbation, essential for accurate membrane curvature and domain organization studies.

• [1] Sakuma Y, Urakami N, Taniguchi T, Imai M. Asymmetric distribution of cone-shaped lipids in a highly curved bilayer revealed by a small angle neutron scattering technique. 2011. View Source
• [2] Sakuma Y, Urakami N, Taniguchi T, Imai M. Asymmetric distribution of cone-shaped lipids in a highly curved bilayer revealed by a small angle neutron scattering technique. 2011. View Source

Phase Transition Temperature Shift

In a systematic study comparing deuterated and protiated forms of four common phosphatidylcholines (DSPC, DPPC, DMPC, DOPC), the gel-fluid phase transition temperature for saturated lipids with deuterated chains was found to be 4.3 ± 0.1 °C lower than for protiated chains [1]. Neutron scattering measurements further revealed that deuterated chains cause a reduction in lamellar repeat spacing and bilayer thickness, whereas deuterated headgroups produce the opposite effect—an increase in both parameters [1]. This non-additive behavior indicates that perdeuterated species like DPPC-d66 cannot be substituted with chain-deuterated (d62) or headgroup-deuterated variants without altering the physical parameters under investigation [1].

Phase transition shift

Cross-study comparable

Reported ΔTm = −4.3 ± 0.1 °C for chain-deuterated vs. protiated saturated PC

Temperature-dependent study design context

Non-additive headgroup deuteration effect; recalibration needed for quantitative comparisons

Evidence Dimension	Gel-fluid phase transition temperature (Tm)
Target Compound Data	Deuterated chains: Tm lower by 4.3 ± 0.1 °C vs protiated chains
Comparator Or Baseline	Protiated DPPC (hydrogenated chains); Headgroup-deuterated DPPC: opposite effect (Tm increase)
Quantified Difference	ΔTm = −4.3 ± 0.1 °C for chain deuteration; headgroup deuteration produces opposite directional shift
Conditions	Saturated lipids (DSPC, DPPC, DMPC) in excess water; DSC and SAXS measurements

Why This Matters

Researchers must account for the −4.3 °C shift in phase transition temperature when designing temperature-controlled experiments with DPPC-d66 versus hydrogenated DPPC.

• [1] Bryant G, Taylor M, Darwish T, Krause-Heuer A, Kent B, Garvey C. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. 2019. View Source

Label-Free Quantitative CARS Imaging

Deuterated acyl chains in DPPC-d62 produce a strong CARS signal from the symmetric CD₂ stretch vibration around 2100 cm⁻¹, a spectral region free from interference by CH₂ vibrations of protiated lipids [1]. Temperature control experiments confirm that d62-DPPC exhibits similar bilayer phase segregation properties as hydrogenated DPPC when mixed with DOPC, validating its use as a faithful proxy for native lipid behavior in phase separation studies [1]. Using epi-detection and optimized excitation conditions, clear vibrational contrast from d62-DPPC is achievable at a 10% molar fraction in a single DPPC/d62-DPPC mixed bilayer, enabling quantitative concentration mapping of specific lipid species within coexisting domains [1].

Label-free CARS imaging

Head-to-head

CD₂ stretch signal at ~2100 cm⁻¹; d62-DPPC detectable at 10% molar fraction in single bilayer

Enables label-free quantitative lipid domain mapping

No photobleaching or steric perturbation vs. fluorescent probes

Evidence Dimension	Vibrational contrast sensitivity and quantitative imaging capability
Target Compound Data	d62-DPPC detectable at 10% molar fraction in single bilayer; CD₂ stretch at ~2100 cm⁻¹
Comparator Or Baseline	Hydrogenated DPPC: no distinct signal in CD₂ region; Fluorescent labels: photobleaching, steric perturbation
Quantified Difference	Detection limit: 10% molar fraction of d62-DPPC in DPPC/d62-DPPC mixture
Conditions	DOPC/d62-DPPC (1:1) supported bilayers with 0–40% cholesterol; epi-detection CARS microscopy

Why This Matters

CARS imaging with deuterated DPPC enables label-free, quantitative concentration mapping of specific lipid species in phase-separated bilayers at low molar fractions.

• [1] Li L, Cheng JX. Quantitative Coherent Anti-Stokes Raman Scattering Imaging of Lipid Distribution in Coexisting Domains. 2009. View Source

Membrane Dynamics by Solid-State ²H NMR

In a comprehensive ²H NMR and molecular mechanics study of fully deuterated DMPC (a structural analog to DPPC-d66), the local lipid dynamics across the entire membrane thickness were accurately described, revealing that the glycerol backbone exhibits highly restricted motional freedom, acting as a semirigid 'rotula' separating the fluid phosphocholine headgroup from the fluid acyl chain interior [1]. Importantly, the study quantified the effect of selective deuteration on phase transition temperature: labeling the five glycerol backbone positions induced the same temperature decrease as full chain deuteration (54 positions), demonstrating that deuteration effects are position-dependent and non-additive [1].

Membrane dynamics ²H NMR

Class-level inference

Glycerol backbone (5 deuterons) depressed Tm equivalently to full chain deuteration (54 deuterons) in DMPC

Position-dependent deuteration effect review; perdeuterated dynamics interpretation context

Analog data from DMPC; DPPC-d66 backbone behavior may require independent confirmation

Evidence Dimension	Phase transition temperature depression per deuteration site
Target Compound Data	Glycerol backbone deuteration (5 positions): same ΔTm as full chain deuteration (54 positions)
Comparator Or Baseline	Protiated DMPC (no deuteration); Chain-deuterated DMPC
Quantified Difference	Equivalent temperature decrease for 5 backbone deuterons vs 54 chain deuterons
Conditions	DMPC in bicelles and liposomes; solid-state ²H and ³¹P NMR; molecular mechanics calculations

Why This Matters

The disproportionate effect of glycerol backbone deuteration on phase behavior informs interpretation of NMR data from perdeuterated vs selectively deuterated DPPC species.

• [1] Aussenac F, Laguerre M, Schmitter JM, Dufourc EJ. Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. ²H NMR and Molecular Mechanics Study. Langmuir. 2003;19(25):10468-10479. View Source

Subtransition Kinetics in DPPC Bilayers

Infrared spectroscopy studies on the subtransition of DPPC and its chain-deuterated derivatives established that deuteration of either or both acyl chains alters the subtransition temperature, the low-temperature transition from the metastable gel phase to the stable crystalline Lc phase [1]. The subtransition involves a change in acyl chain packing from an orthorhombic to a triclinic subcell, a structural reorganization that is sensitive to the isotopic composition of the chains [1]. These findings indicate that deuterated DPPC species exhibit distinct long-term metastability and crystallization kinetics compared to hydrogenated DPPC, with implications for sample storage and experimental timelines in low-temperature studies [1].

Subtransition kinetics

Class-level inference

Deuteration of acyl chains alters subtransition temperature and orthorhombic-to-triclinic packing kinetics

Low-temperature phase behavior may differ; extended equilibration review needed

Fully hydrated multilamellar dispersions, 2 °C incubation context

Evidence Dimension	Subtransition temperature and crystalline phase formation kinetics
Target Compound Data	Subtransition temperature of DPPC altered by chain deuteration
Comparator Or Baseline	Hydrogenated DPPC: characteristic subtransition at ~18–20 °C (dependent on incubation conditions)
Quantified Difference	Quantitative shift depends on deuteration pattern (chain-deuterated vs perdeuterated)
Conditions	Fully hydrated DPPC multilamellar dispersions; Fourier transform infrared spectroscopy; incubation at 2 °C for three days

Why This Matters

Deuterated DPPC exhibits altered subtransition kinetics relative to hydrogenated DPPC, affecting low-temperature phase behavior and requiring adjusted equilibration protocols.

• [1] Casal HL, Mantsch HH, Cameron DG, Paltauf F. On the subtransitions of deuterated derivatives of 1,2-dipalmitoyl-sn-glycero-3-phosphocholine. Chem Phys Lipids. 1983;33(2):109-120. View Source

DPPC-d66 Application Scenarios

Lipid Sorting via SANS Contrast Matching

DPPC-d66 enables the quantitative determination of lipid leaflet asymmetry in highly curved bilayers using SANS contrast matching. This method extracts the distribution of deuterated lipids without steric modification, unlike fluorescence probe techniques that introduce bulky labels which alter native lipid packing. In a binary SUV system of DHPC and DPPC, SANS profiles at contrast matching conditions revealed that most cone-shaped DHPC molecules localize in the outer leaflet, providing direct evidence of curvature-driven lipid sorting [1].

Label-Free CARS Imaging of Lipid Domains

DPPC-d66 (or its chain-deuterated analog d62-DPPC) provides a strong CD₂ stretch signal at ~2100 cm⁻¹, enabling label-free CARS microscopy of lipid phase separation. Temperature control experiments confirm that d62-DPPC exhibits bilayer phase segregation properties similar to hydrogenated DPPC when mixed with DOPC. Clear vibrational contrast from d62-DPPC is achievable at a 10% molar fraction in a single bilayer, permitting quantitative concentration mapping of specific lipid species within coexisting domains without photobleaching or steric perturbation [2].

Solid-State ²H NMR for Membrane Dynamics

Perdeuterated DPPC-d66 enables comprehensive characterization of lipid dynamics across the entire membrane thickness via solid-state ²H NMR. Studies with fully deuterated DMPC (a DPPC analog) demonstrate that the glycerol backbone exhibits highly restricted motional freedom, acting as a semirigid 'rotula' separating the fluid headgroup and acyl chain regions. Notably, glycerol backbone deuteration (5 positions) induces the same phase transition temperature decrease as full chain deuteration (54 positions), establishing that perdeuterated species provide unique dynamic information not obtainable from selectively deuterated analogs [3].

Application

Selection Property

Validation Focus

SANS contrast matching of asymmetric bilayers

Perdeuterated acyl chain scattering uniformity

Leaflet lipid distribution quantification without probe perturbation

Coherent anti-Stokes Raman scattering (CARS) imaging

CD₂ vibrational contrast in silent spectral region

Label-free concentration mapping of lipid domains

Solid-state ²H NMR membrane dynamics studies

Uniform deuteration across entire lipid molecule

Chain and backbone segmental order without selective-labeling artifacts

• [1] Sakuma Y, Urakami N, Taniguchi T, Imai M. Asymmetric distribution of cone-shaped lipids in a highly curved bilayer revealed by a small angle neutron scattering technique. 2011. View Source
• [2] Li L, Cheng JX. Quantitative Coherent Anti-Stokes Raman Scattering Imaging of Lipid Distribution in Coexisting Domains. 2009. View Source
• [3] Aussenac F, Laguerre M, Schmitter JM, Dufourc EJ. Detailed Structure and Dynamics of Bicelle Phospholipids Using Selectively Deuterated and Perdeuterated Labels. ²H NMR and Molecular Mechanics Study. Langmuir. 2003;19(25):10468-10479. View Source